Cas no 1171183-12-2 (1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole)

• Product Name: 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• CAS No: 1171183-12-2
• MF: C₂₅H₂₄BrN₅O
• MW: 490.39496421814
• CID: 6039449
• PubChem ID: 44064231
• Update Time: 2025-05-24

1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• [4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-(5-bromopyridin-3-yl)methanone
• 1171183-12-2
• SR-01000923932
• F5614-0707
• SR-01000923932-1
• 1-benzyl-2-{[4-(5-bromopyridine-3-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole
• (4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-bromopyridin-3-yl)methanone
• AKOS024268247
• VU0649073-1

• Inchi： 1S/C25H24BrN5O/c26-21-14-20(15-27-16-21)25(32)30-12-10-29(11-13-30)18-24-28-22-8-4-5-9-23(22)31(24)17-19-6-2-1-3-7-19/h1-9,14-16H,10-13,17-18H2
• InChI Key： RHISGZOCBWDYPE-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(CC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1)(C1=CC(Br)=CN=C1)=O

Computed Properties

• Exact Mass: 489.11642g/mol
• Monoisotopic Mass: 489.11642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole

Comprehensive Overview of 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole (CAS No. 1171183-12-2)

The compound 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole (CAS No. 1171183-12-2) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. This benzodiazole derivative features a unique structural framework, combining a benzyl group, a piperazine ring, and a 5-bromopyridine moiety. Its intricate design makes it a subject of interest for researchers exploring novel drug candidates, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most compelling aspects of 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with cancer and other proliferative disorders. The presence of the 5-bromopyridine group in this compound suggests possible interactions with ATP-binding sites, a common target for kinase inhibitors. Researchers are particularly interested in how this molecule could be optimized for selectivity and potency, addressing current challenges in targeted cancer therapies.

In addition to its potential therapeutic applications, CAS No. 1171183-12-2 is also a valuable tool for chemical biology studies. Its structural complexity allows for the exploration of structure-activity relationships (SAR), which are crucial for understanding how small molecules interact with biological targets. The benzodiazole core, for instance, is known for its ability to modulate protein-protein interactions, making it a versatile scaffold for drug discovery. Recent advancements in computational chemistry and AI-driven drug design have further amplified interest in such compounds, as they can be used to train machine learning models for predicting bioactivity.

The synthesis of 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes require precise control of reaction conditions to ensure high yield and purity. Given the growing demand for sustainable chemistry, researchers are also exploring greener synthetic routes, such as catalytic methods and solvent-free reactions, to produce this compound more efficiently. This aligns with broader trends in the pharmaceutical industry, where environmental considerations are becoming increasingly important.

Another area of interest is the compound's potential role in addressing antibiotic resistance. The piperazine moiety, a common feature in many antimicrobial agents, could contribute to its activity against resistant bacterial strains. With the global rise in antibiotic-resistant infections, molecules like CAS No. 1171183-12-2 are being scrutinized for their ability to bypass common resistance mechanisms. This is particularly relevant in light of recent outbreaks of multidrug-resistant pathogens, which have underscored the urgent need for new antimicrobial strategies.

From a commercial perspective, 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the scale of synthesis and purity requirements. Researchers looking to purchase this compound should verify its specifications, including HPLC purity and spectroscopic data, to ensure it meets their experimental needs. The compound's CAS No. 1171183-12-2 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

In summary, 1-benzyl-2-{4-(5-bromopyridine-3-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to chemical biology—make it a valuable asset for researchers tackling some of today's most pressing medical challenges. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.